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Compound of Interest

Compound Name: Bromocresol purple (sodium salt)

Cat. No.: B10822990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Bromocresol purple sodium salt, a vital pH

indicator used across various scientific disciplines. We will delve into its physicochemical

properties, mechanism of action, and detailed experimental protocols for its application, with a

focus on spectrophotometric analysis.

Introduction
Bromocresol purple (BCP), chemically known as 5′,5″-dibromo-o-cresolsulfophthalein, is a pH

indicator belonging to the triphenylmethane family of dyes.[1][2] It is widely utilized in its sodium

salt form due to its solubility in water. BCP is valued for its distinct color transition in the near-

neutral pH range, making it suitable for applications in microbiology, clinical diagnostics, and

analytical chemistry.[3][4] This document outlines the technical specifications and

methodologies associated with its use.

Physicochemical Properties and Color Transition
The utility of Bromocresol purple sodium salt as an indicator is defined by its specific pH

transition range and corresponding color change. Below pH 5.2, it imparts a yellow color to a

solution, while above pH 6.8, it appears purple or violet.[1][3][5][6][7] The transition is centered

around its pKa value, which is consistently reported as 6.3.[1][3][7][8][9]
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The key quantitative parameters for Bromocresol purple sodium salt are summarized below for

easy reference.

Property Value References

Chemical Name

5′,5″-Dibromo-o-

cresolsulfophthalein, Sodium

Salt

[1][2]

CAS Number 62625-30-3 [4][10]

pH Range 5.2 - 6.8 [1][3][4][6][7][11]

Color (Acidic) Yellow (below pH 5.2) [1][5][6][11]

Color (Basic) Purple / Violet (above pH 6.8) [1][5][6][11]

pKa 6.3 (at 25°C) [1][3][7][8]

Molar Mass 562.20 g·mol⁻¹ (Sodium Salt) [4][10]

λmax (Acid form) 432 nm [12][13]

λmax (Base form) 589 nm [12][13]

Mechanism of Color Change
The color change of Bromocresol purple is a result of a pH-dependent structural

rearrangement. In acidic conditions (below pH 5.2), the molecule exists predominantly in a non-

ionized, cyclic sultone form, which is yellow.[1][2] As the pH increases, the sultone ring opens,

and the molecule deprotonates to form a conjugated, dianionic sulfonate structure. This

extended conjugation system is responsible for the characteristic purple color observed in

near-neutral to alkaline solutions.[1][2][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://en.wikipedia.org/wiki/Bromocresol_purple
https://chrominfo.blogspot.com/2022/02/preparation-of-bromocresol-purple-indicator.html
https://www.sigmaaldrich.com/US/en/product/aldrich/860891
https://www.sigmaaldrich.com/US/en/product/aldrich/318736
https://en.wikipedia.org/wiki/Bromocresol_purple
https://homework.study.com/explanation/bromocresol-purple-is-an-indicator-that-changes-color-over-a-range-from-ph-5-2-to-ph-6-8-what-is-ka-of-bromocresol-purple.html
https://www.sigmaaldrich.com/US/en/product/aldrich/860891
https://www.medchemexpress.com/bromocresol-purple-sodium.html
https://www.macsenlab.com/speciality-dyes-biological-stains/bromocresol-purple-115-40-2/
https://m.chemicalbook.com/ProductChemicalPropertiesCB1347717_EN.htm
https://en.wikipedia.org/wiki/Bromocresol_purple
https://www.medchemexpress.com/bromocresol-purple.html
https://www.medchemexpress.com/bromocresol-purple-sodium.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1347717_EN.htm
https://en.wikipedia.org/wiki/Bromocresol_purple
https://www.medchemexpress.com/bromocresol-purple.html
https://www.medchemexpress.com/bromocresol-purple-sodium.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1347717_EN.htm
https://en.wikipedia.org/wiki/Bromocresol_purple
https://homework.study.com/explanation/bromocresol-purple-is-an-indicator-that-changes-color-over-a-range-from-ph-5-2-to-ph-6-8-what-is-ka-of-bromocresol-purple.html
https://www.macsenlab.com/speciality-dyes-biological-stains/bromocresol-purple-115-40-2/
https://pubchem.ncbi.nlm.nih.gov/compound/Bromocresol-purple
https://www.sigmaaldrich.com/US/en/product/aldrich/860891
https://www.sigmaaldrich.com/US/en/product/aldrich/318736
https://pubmed.ncbi.nlm.nih.gov/11347933/
https://www.researchgate.net/publication/11989457_Spectrophotometric_Determination_of_Freshwater_pH_Using_Bromocresol_Purple_and_Phenol_Red
https://pubmed.ncbi.nlm.nih.gov/11347933/
https://www.researchgate.net/publication/11989457_Spectrophotometric_Determination_of_Freshwater_pH_Using_Bromocresol_Purple_and_Phenol_Red
https://en.wikipedia.org/wiki/Bromocresol_purple
https://chrominfo.blogspot.com/2022/02/preparation-of-bromocresol-purple-indicator.html
https://en.wikipedia.org/wiki/Bromocresol_purple
https://chrominfo.blogspot.com/2022/02/preparation-of-bromocresol-purple-indicator.html
https://www.sigmaaldrich.com/US/en/product/aldrich/860891
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10822990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acidic Condition (pH < 5.2)

Alkaline Condition (pH > 6.8)

Sultone Form (Yellow)

Sulfonate Form (Purple)

+ OH⁻ + H⁺
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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